Cas no 723241-11-0 (N1-(4-Fluorobenzyl)butane-1,4-diamine)

• Product Name: N1-(4-Fluorobenzyl)butane-1,4-diamine
• CAS No: 723241-11-0
• MF: C₁₁H₁₇FN₂
• MW: 196.264486074448
• CID: 2127360
• Update Time: 2023-08-04

N1-(4-Fluorobenzyl)butane-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(4-fluorobenzyl)butane-1,4-diamine
• N-(4-Fluorobenzyl)-1,4-butanediamine
• N1-(4-Fluorobenzyl)butane-1,4-diamine

• Inchi： 1S/C11H17FN2/c12-11-5-3-10(4-6-11)9-14-8-2-1-7-13/h3-6,14H,1-2,7-9,13H2
• InChI Key： YAIUKLFVCVSOAE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNCCCCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 133
• Topological Polar Surface Area: 38